Cas no 2411269-11-7 (N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methylbut-2-ynamide)

N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methylbut-2-ynamide is a specialized organic compound featuring a tetrahydrobenzothiazole core coupled with an ynamide functional group. Its structural complexity offers potential utility in synthetic chemistry, particularly in the development of pharmacologically active molecules or as an intermediate in heterocyclic synthesis. The presence of the ynamide moiety may facilitate selective transformations, such as cycloadditions or nucleophilic additions, while the tetrahydrobenzothiazole scaffold could contribute to enhanced stability or binding affinity in target applications. This compound may be of interest in medicinal chemistry research or as a building block for advanced organic synthesis.
N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methylbut-2-ynamide structure
2411269-11-7 structure
Product Name:N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methylbut-2-ynamide
CAS No:2411269-11-7
MF:C14H18N2OS
MW:262.370522022247
CID:5452991
PubChem ID:146083744
Update Time:2025-11-01

N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-N-[(4,5,6,7-tetrahydro-2-methyl-4-benzothiazolyl)methyl]-2-butynamide
    • EN300-26610396
    • N-Methyl-N-[(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methyl]but-2-ynamide
    • 2411269-11-7
    • Z2014224251
    • N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methylbut-2-ynamide
    • Inchi: 1S/C14H18N2OS/c1-4-6-13(17)16(3)9-11-7-5-8-12-14(11)15-10(2)18-12/h11H,5,7-9H2,1-3H3
    • InChI Key: SQIYPWVULFNETD-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC2=C1CCCC2CN(C(C#CC)=O)C

Computed Properties

  • Exact Mass: 262.11398438g/mol
  • Monoisotopic Mass: 262.11398438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • Density: 1.158±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 396.4±34.0 °C(Predicted)
  • pka: 4.01±0.40(Predicted)

N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methylbut-2-ynamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26610396-0.05g
N-methyl-N-[(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methyl]but-2-ynamide
2411269-11-7 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methylbut-2-ynamide

N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methylbut-2-ynamide: A Comprehensive Overview

N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methylbut-2-ynamide (CAS No. 2411269-11-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methylbut-2-ynamide is characterized by a tetrahydrobenzothiazole ring system linked to a methylbutynamide moiety. The presence of the nitrile group and the substituted benzothiazole ring contributes to its high reactivity and potential for forming stable complexes with various biological targets. This structural complexity makes it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methylbut-2-ynamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which play a crucial role in inflammation and immune responses.

In addition to its anti-inflammatory properties, N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methylbut-2-ynamide has shown promising results in preclinical studies as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The pharmacokinetic profile of N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methylbut-2-ynamide has also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further clinical development.

Safety assessments have indicated that N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methylbut-2-y namide is well tolerated at therapeutic doses with minimal side effects. Preclinical toxicity studies have shown no significant adverse effects on major organs or systems at doses up to 100 mg/kg in animal models.

The potential applications of N-methyl-N-(2-methyl -4 ,5 ,6 ,7 -tetrahydro -1 ,3 -benzothiazol -4 -yl )m ethylbu t - 2 - ynamide extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that this compound can protect neurons from oxidative stress and reduce the accumulation of amyloid-beta plaques and tau protein tangles.

In conclusion, N-meth yl-N -( 2 -m ethyl - 4 ,5 ,6 ,7 -tet rahydro - 1 ,3 -benz othiazo l - 4 - yl )m eth ylbu t - 2 - ynamide (CAS No. 2411269 - 11 - 7) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD